Cas no 939756-03-3 ( )

• Product Name: &nbsp
• CAS No: 939756-03-3
• MF: C₁₄H₁₂ClN₃
• MW: 257.718181610107
• CID: 870476
• PubChem ID: 16244181
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1H-Indazol-5-amine, 1-[(2-chlorophenyl)methyl]-
• 1-[(2-Chlorophenyl)methyl]-1H-indazol-5-amine
• 1-[(2-chlorophenyl)methyl]indazol-5-amine
• 939756-03-3
• DTXSID601253076
• 1h-indazol-5-amine,1-[(2-chlorophenyl)methyl]-
• 1-(2-Chlorobenzyl)-1H-indazol-5-amine
•  

• MDL： MFCD09026350
• Inchi： 1S/C14H12ClN3/c15-13-4-2-1-3-10(13)9-18-14-6-5-12(16)7-11(14)8-17-18/h1-8H,9,16H2
• InChI Key： NIFGIPFDHRLEDY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1C2C=CC(=CC=2C=N1)N

Computed Properties

• Exact Mass: 257.07200
• Monoisotopic Mass: 257.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 43.84000
• LogP: 3.90140